Cas no 1196151-86-6 (3-(3-methanesulfonylphenyl)propan-1-amine)

• Product Name: 3-(3-methanesulfonylphenyl)propan-1-amine
• CAS No: 1196151-86-6
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD13190316
• CID: 2616474
• PubChem ID: 72212695
• Update Time: 2025-04-21

3-(3-methanesulfonylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylsulfonylphenyl)propan-1-amine
• 3-(3-methanesulfonylphenyl)propan-1-amine
• 1196151-86-6
• EN300-1991075
• Benzenepropanamine, 3-(methylsulfonyl)-
• DTXSID801291618
• 3-(Methylsulfonyl)benzenepropanamine
• AB70187
• 3-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE

• MDL： MFCD13190316
• Inchi： 1S/C10H15NO2S/c1-14(12,13)10-6-2-4-9(8-10)5-3-7-11/h2,4,6,8H,3,5,7,11H2,1H3
• InChI Key： WLZQPVXERBHYRY-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)CCCN)(=O)=O

Computed Properties

• Exact Mass: 213.08234989Da
• Monoisotopic Mass: 213.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų